Cas no 917807-18-2 (2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide)

2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide is a sulfone derivative of tetrahydrothiopyran, featuring a methyl ester functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmacologically active molecules or functional materials. The sulfone moiety enhances reactivity and stability, making it suitable for further transformations such as nucleophilic substitutions or cycloadditions. The methyl ester group offers additional flexibility for derivatization, including hydrolysis or transesterification. Its well-defined structure and purity make it a reliable building block for research and development applications in medicinal chemistry and material science.
2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide structure
917807-18-2 structure
Product Name:2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide
CAS No:917807-18-2
MF:C7H12O4S
MW:192.232781410217
MDL:MFCD22418507
CID:784352
PubChem ID:68328418
Update Time:2025-06-07

2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide
    • methyl 1,1-dioxothiane-4-carboxylate
    • methyl 1,1-dioxo-1lambda6-thiane-4-carboxylate
    • SCHEMBL12615677
    • Methyltetrahydro-2H-thiopyran-4-carboxylate1,1-dioxide
    • Methyl 1,1-dioxo-1lambda~6~-thiane-4-carboxylate
    • BCP33475
    • BS-18243
    • 917807-18-2
    • AKOS037649416
    • CS-0100516
    • D83796
    • EN300-5092337
    • LT0004
    • DTXSID00738230
    • MFCD22418507
    • Methyl tetrahydro-2H-thiopyran-4-carboxylate 1,1-dioxide
    • methyl 1,1-dioxo-1??-thiane-4-carboxylate
    • MDL: MFCD22418507
    • Inchi: 1S/C7H12O4S/c1-11-7(8)6-2-4-12(9,10)5-3-6/h6H,2-5H2,1H3
    • InChI Key: UKXKAFOHQCPATQ-UHFFFAOYSA-N
    • SMILES: S1(CCC(C(=O)OC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 192.04563003g/mol
  • Monoisotopic Mass: 192.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68.8Ų

2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide Pricemore >>

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abcr
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